![molecular formula C17H18N4O4 B4172434 1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine](/img/structure/B4172434.png)
1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine
Overview
Description
1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine, also known as MNPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperazine derivative that has shown promise in various applications, including as a potential therapeutic agent for certain diseases.
Mechanism of Action
The mechanism of action of 1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to involve the generation of ROS and subsequent activation of the mitochondrial apoptotic pathway. This compound has been shown to induce apoptosis in cancer cells through the release of cytochrome c from mitochondria and subsequent activation of caspase-3. This compound has also been shown to induce autophagy in cancer cells, which may contribute to its anticancer effects.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of ROS generation, apoptosis, and autophagy in cancer cells. This compound has also been shown to selectively accumulate in lysosomes and emit a strong fluorescence signal, making it a useful tool for studying lysosome-related diseases. This compound has been reported to have low toxicity in vitro, but its toxicity in vivo has not been extensively studied.
Advantages and Limitations for Lab Experiments
1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine has several advantages for lab experiments, including its selective accumulation in lysosomes and its ability to induce apoptosis and autophagy in cancer cells. This compound also emits a strong fluorescence signal, making it a useful tool for imaging of lysosomes in living cells. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity in vivo.
Future Directions
There are several future directions for research on 1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine. One direction is to further study its mechanism of action, particularly its role in inducing autophagy in cancer cells. Another direction is to optimize the synthesis method of this compound to improve its yield and purity. Additionally, this compound could be further studied for its potential therapeutic applications, particularly in lysosomal storage disorders and cancer. Finally, this compound could be modified to improve its solubility and reduce its potential toxicity in vivo.
Conclusion:
In conclusion, this compound is a piperazine derivative that has shown promise in various scientific research applications, including as a fluorescent probe for imaging of lysosomes and as a potential therapeutic agent for cancer. This compound has several advantages for lab experiments, including its ability to induce apoptosis and autophagy in cancer cells and its selective accumulation in lysosomes. However, this compound also has some limitations, including its low solubility in aqueous solutions and its potential toxicity in vivo. Future research on this compound could focus on optimizing its synthesis method, studying its mechanism of action, and exploring its potential therapeutic applications.
Scientific Research Applications
1-(4-methoxy-2-nitrophenyl)-4-(3-pyridinylcarbonyl)piperazine has been studied for its potential use in various scientific research applications. One of the most promising applications is as a fluorescent probe for imaging of lysosomes in living cells. This compound has been shown to selectively accumulate in lysosomes and emit a strong fluorescence signal upon excitation, making it a useful tool for studying lysosome-related diseases such as lysosomal storage disorders. This compound has also been studied as a potential therapeutic agent for cancer, as it has been shown to induce apoptosis in cancer cells through a mechanism involving reactive oxygen species (ROS) generation.
Properties
IUPAC Name |
[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]-pyridin-3-ylmethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O4/c1-25-14-4-5-15(16(11-14)21(23)24)19-7-9-20(10-8-19)17(22)13-3-2-6-18-12-13/h2-6,11-12H,7-10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNRMJOJQRHYGGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CN=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24794992 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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